![molecular formula C18H21N3OS B7640435 2-[Benzyl(imidazo[2,1-b][1,3]thiazol-6-ylmethyl)amino]-2-cyclopropylethanol](/img/structure/B7640435.png)
2-[Benzyl(imidazo[2,1-b][1,3]thiazol-6-ylmethyl)amino]-2-cyclopropylethanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[Benzyl(imidazo[2,1-b][1,3]thiazol-6-ylmethyl)amino]-2-cyclopropylethanol is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been shown to have a wide range of biochemical and physiological effects, making it a valuable tool for studying various biological processes. In
Mechanism of Action
The mechanism of action of 2-[Benzyl(imidazo[2,1-b][1,3]thiazol-6-ylmethyl)amino]-2-cyclopropylethanol is not fully understood, but it is believed to act as an allosteric modulator of certain GPCRs. This means that it binds to a different site on the receptor than the natural ligand, and it can either enhance or inhibit the activity of the receptor depending on the specific receptor and ligand involved.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are diverse and depend on the specific GPCR being targeted. Some of the effects that have been observed include changes in intracellular signaling pathways, alterations in ion channel activity, and modulation of neurotransmitter release. These effects can have wide-ranging implications for various physiological processes, including cardiovascular function, immune response, and neurotransmission.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-[Benzyl(imidazo[2,1-b][1,3]thiazol-6-ylmethyl)amino]-2-cyclopropylethanol in lab experiments is its ability to selectively modulate the activity of specific GPCRs. This allows researchers to study the function of these receptors in a more precise manner than would be possible with other compounds. However, one limitation of this compound is that its effects can be highly dependent on the specific receptor and ligand being targeted, making it difficult to generalize its effects across different systems.
Future Directions
There are many potential future directions for research involving 2-[Benzyl(imidazo[2,1-b][1,3]thiazol-6-ylmethyl)amino]-2-cyclopropylethanol. One area of interest is in the development of new drugs that target specific GPCRs, and this compound could be used as a starting point for the development of these drugs. Additionally, more research is needed to fully understand the mechanism of action of this compound and to identify its potential therapeutic applications in various disease states. Finally, there is a need for further studies to determine the safety and toxicity of this compound in vivo, as this will be important for its potential use as a drug.
Synthesis Methods
The synthesis of 2-[Benzyl(imidazo[2,1-b][1,3]thiazol-6-ylmethyl)amino]-2-cyclopropylethanol involves a multi-step process that has been described in detail in several scientific publications. The starting material for the synthesis is imidazo[2,1-b][1,3]thiazole, which is reacted with benzyl bromide to form the benzyl derivative. This benzyl derivative is then reacted with cyclopropylmethylamine to form the final product, this compound.
Scientific Research Applications
2-[Benzyl(imidazo[2,1-b][1,3]thiazol-6-ylmethyl)amino]-2-cyclopropylethanol has been used in a variety of scientific research applications. One of the most common uses of this compound is in the study of G protein-coupled receptors (GPCRs). GPCRs are a family of proteins that play a key role in a wide range of physiological processes, and they are the target of many drugs currently on the market. This compound has been shown to modulate the activity of certain GPCRs, making it a valuable tool for studying their function.
properties
IUPAC Name |
2-[benzyl(imidazo[2,1-b][1,3]thiazol-6-ylmethyl)amino]-2-cyclopropylethanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N3OS/c22-13-17(15-6-7-15)21(10-14-4-2-1-3-5-14)12-16-11-20-8-9-23-18(20)19-16/h1-5,8-9,11,15,17,22H,6-7,10,12-13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MOKIJOSURRPPQE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C(CO)N(CC2=CC=CC=C2)CC3=CN4C=CSC4=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.